L-Valine Orlistat
L-Valine Orlistat
Brand Name:
Vulcanchem
CAS No.:
1243107-50-7
VCID:
VC0119060
InChI:
InChI=1S/C28H51NO5/c1-5-7-9-11-12-13-14-15-16-18-23(33-28(32)26(22(3)4)29-21-30)20-25-24(27(31)34-25)19-17-10-8-6-2/h21-26H,5-20H2,1-4H3,(H,29,30)/t23-,24-,25-,26-/m0/s1
SMILES:
CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(C(C)C)NC=O
Molecular Formula:
C28H51NO5
Molecular Weight:
481.7 g/mol
L-Valine Orlistat
CAS No.: 1243107-50-7
Reference Standards
VCID: VC0119060
Molecular Formula: C28H51NO5
Molecular Weight: 481.7 g/mol
| CAS No. | 1243107-50-7 |
|---|---|
| Product Name | L-Valine Orlistat |
| Molecular Formula | C28H51NO5 |
| Molecular Weight | 481.7 g/mol |
| IUPAC Name | [(2S)-1-[(2S,3S)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2S)-2-formamido-3-methylbutanoate |
| Standard InChI | InChI=1S/C28H51NO5/c1-5-7-9-11-12-13-14-15-16-18-23(33-28(32)26(22(3)4)29-21-30)20-25-24(27(31)34-25)19-17-10-8-6-2/h21-26H,5-20H2,1-4H3,(H,29,30)/t23-,24-,25-,26-/m0/s1 |
| Standard InChIKey | BKBOLZATQOJKKM-CQJMVLFOSA-N |
| Isomeric SMILES | CCCCCCCCCCC[C@@H](C[C@H]1[C@@H](C(=O)O1)CCCCCC)OC(=O)[C@H](C(C)C)NC=O |
| SMILES | CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(C(C)C)NC=O |
| Canonical SMILES | CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(C(C)C)NC=O |
| Synonyms | N-Formyl-L-valine (1S)-1-[[(2S,3S)-3-Hexyl-4-oxo-2-oxetanyl]methyl]dodecyl Ester; |
| PubChem Compound | 25224932 |
| Last Modified | Nov 11 2021 |
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